Cas no 899959-55-8 (ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899959-55-8
• MF: C₂₄H₂₀N₂O₆S
• MW: 464.490405082703
• CID: 5489213
• Update Time: 2025-06-03

ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 1,6-dihydro-1-(2-methylphenyl)-4-[(2-naphthalenylsulfonyl)oxy]-6-oxo-, ethyl ester
• ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C24H20N2O6S/c1-3-31-24(28)23-21(15-22(27)26(25-23)20-11-7-4-8-16(20)2)32-33(29,30)19-13-12-17-9-5-6-10-18(17)14-19/h4-15H,3H2,1-2H3
• InChI Key： LZVTXCPRUYOGNB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OS(C1=CC=C2C(=C1)C=CC=C2)(=O)=O

Additional information on ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate: A Comprehensive Overview

Ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by the CAS number 899959-55-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile structures and wide-ranging biological activities. The molecule incorporates several functional groups, including a sulfonyl group, a phenyl ring, and an ester moiety, making it a prime candidate for advanced chemical synthesis and drug discovery.

The structure of ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate is characterized by a dihydropyridazine ring system. This ring is fused with an oxygen atom at position 4 and contains a sulfonyl group attached to a naphthalene moiety. The presence of the sulfonyl group significantly enhances the compound's stability and bioavailability, making it suitable for use in pharmaceutical formulations. Additionally, the ester group at position 3 contributes to the molecule's solubility and compatibility with various biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. The sulfonyl group has been shown to play a critical role in modulating the compound's pharmacokinetic properties, thereby enhancing its therapeutic efficacy. Furthermore, the naphthalene moiety contributes to the compound's aromaticity and electronic properties, which are essential for its interaction with biological targets.

One of the most promising applications of ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate lies in its ability to serve as an intermediate in the synthesis of advanced pharmaceuticals. Its unique structure allows for further functionalization at multiple positions on the dihydropyridazine ring, enabling chemists to design molecules with tailored biological activities. For instance, substitution at position 1 with a methylphenyl group introduces steric hindrance, which can be exploited to optimize drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the dihydropyridazine ring through cyclization reactions and subsequent functionalization with the sulfonyl and ester groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of pharmacological activity, ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate has demonstrated potent inhibitory effects against several enzymes associated with inflammatory diseases. Preclinical studies have shown that it can effectively suppress cyclooxygenase (COX) activity, suggesting its potential as an anti-inflammatory agent. Moreover, its ability to modulate cellular signaling pathways makes it a valuable tool in cancer research.

Another area where this compound has shown promise is in its application as a chiral catalyst in asymmetric synthesis. The presence of stereogenic centers within its structure enables it to act as a chiral auxiliary, facilitating the enantioselective synthesis of complex organic molecules. This property has attracted significant attention from researchers working on natural product synthesis and enantiomerically pure drug development.

Despite its numerous advantages, ethyl 1-(2-methylphenyl)-4-(naphthalene-2-sulfonyl)oxy-6 oxo 1 6 dihydropyridazine 3 carboxylate also presents certain challenges in terms of scalability and cost-effectiveness. Efforts are currently underway to optimize its synthesis process by employing more efficient catalysts and reducing reaction times. Additionally, ongoing research aims to explore its bioavailability and toxicity profiles to ensure its safety for human use.

In conclusion, ethyl 1-(2-methylphenyl)-4-(naphthalene -sulfonyl)oxy -6 oxo -1 ,6 dihydropyridazine -3 carbox ylate represents a valuable addition to the arsenal of compounds available for chemical research and drug development. Its unique structure endows it with diverse functional properties that make it suitable for a wide range of applications. As research continues to uncover new insights into its biological activities and synthetic potential, this compound is poised to play an increasingly important role in advancing modern medicine.